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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725

Essential Safety and Handling of 2-Chloroethanol

For Immediate Reference: A Guide for Laboratory Professionals

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational procedures for the safe handling and disposal of 2-Chloroethanol.
Given its high toxicity and flammability, strict adherence to these guidelines is mandatory to
ensure personnel safety and environmental protection.

Core Hazards at a Glance

2-Chloroethanol is a flammable liquid and vapor that is fatal if swallowed, inhaled, or in
contact with skin.[1][2][3][4] It can cause serious eye damage and is toxic to aquatic life with
long-lasting effects.[4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the required equipment for handling 2-Chloroethanol.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Respiratory Protection

NIOSH-approved full-face
respirator with multi-purpose
combination (US) respirator

cartridges.

To be used as a primary
defense in addition to
engineering controls like a
fume hood.[6] Respirator use
requires formal training and fit-

testing.[6]

Hand Protection

Fluorinated rubber gloves are

recommended.

Consult the glove
manufacturer's specifications
for breakthrough time and
compatibility.[6] Gloves must
be inspected before use and
disposed of properly after

contamination.[4]

Eye and Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).

This combination protects

against splashes and vapors.

[1]14]

Skin and Body Protection

Flame-resistant or retardant
lab coat, full-length pants, and

closed-toe shoes.

Lab coats must be fully
buttoned.[6] Ensure no skin is
exposed between shoes and
pants.[6] Contaminated
clothing should be removed
immediately and

decontaminated before reuse.

Occupational Exposure Limits

Adherence to established exposure limits is crucial for personnel safety. These values

represent the maximum allowable concentrations in the workplace air.
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Organization Exposure Limit Value

OSHA (PEL) 8-hour Time-Weighted Average 5 ppm (16 mg/m3)[7][8]
NIOSH (REL) Ceiling 1 ppm (3 mg/m3)[7][8]
ACGIH (TLV-C) Ceiling 1 ppm (3.3 mg/m3)[8]

Immediately Dangerous to Life

NIOSH (IDLH) of Health

7 ppm[8]

Standard Operating Procedure: Handling 2-

Chloroethanol

This protocol outlines the step-by-step process for safely using 2-Chloroethanol in a

laboratory setting.

1. Pre-Handling Preparations:

e Ensure a certified chemical fume hood is operational.[6]

e Locate and verify the functionality of the nearest emergency eyewash station and safety

shower.[6]

o Assemble all necessary PPE as detailed in the table above.

e Have a chemical spill kit readily accessible.

o Prepare and label all necessary equipment and waste containers in advance.

2. Handling the Chemical:

e Conduct all work within the chemical fume hood.[2]

e Ground all equipment to prevent the buildup of electrostatic charge.[1][5]

o Use only non-sparking tools.

e Avoid contact with skin, eyes, and clothing.[1][6]

e Do not breathe vapors or mists.[2][3]

o Keep the container tightly closed when not in use.[1]

3. Post-Handling Procedures:

o After use, carefully reseal the 2-Chloroethanol container.

o Decontaminate all work surfaces and equipment.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://en.wikipedia.org/wiki/2-Chloroethanol
https://hhpprtv.ornl.gov/issue_papers/Chloroethanol2.pdf
https://en.wikipedia.org/wiki/2-Chloroethanol
https://hhpprtv.ornl.gov/issue_papers/Chloroethanol2.pdf
https://hhpprtv.ornl.gov/issue_papers/Chloroethanol2.pdf
https://hhpprtv.ornl.gov/issue_papers/Chloroethanol2.pdf
https://www.benchchem.com/product/b045725?utm_src=pdf-body
https://www.benchchem.com/product/b045725?utm_src=pdf-body
https://www.benchchem.com/product/b045725?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-2-Chloroethanol.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-2-Chloroethanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC180960010&productDescription=2-CHLOROETHANOL%2C+99%2B%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/107-07-3_2-chloroethanol.pdf
https://chemdmart.com/public/assets/images/productDoc/2-chloroethanol-msds.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/107-07-3_2-chloroethanol.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-2-Chloroethanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC180960010&productDescription=2-CHLOROETHANOL%2C+99%2B%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.biochemopharma.fr/uploads/products/msds/520330500.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/107-07-3_2-chloroethanol.pdf
https://www.benchchem.com/product/b045725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Dispose of contaminated gloves and other disposable materials in a designated hazardous
waste container.[4]
» Wash hands thoroughly with soap and water immediately after handling the product.[1][6]

Emergency Protocols
Spill Response Protocol

Objective: To safely contain and clean up a 2-Chloroethanol spill while minimizing exposure
and environmental contamination.

1. Immediate Actions:

» Alert all personnel in the immediate area and evacuate.
« If safe to do so, remove all sources of ignition.[1]
e Ensure the area is well-ventilated, preferably within a fume hood.[1]

2. Personal Protective Equipment:

e Don the full PPE ensemble as described above, including respiratory protection. Do not
attempt cleanup without adequate protection.[6]

3. Containment and Cleanup:

o Prevent further leakage or spillage if it is safe to do so.[1] Do not let the product enter drains.
[1]

o Cover the spill with an inert, non-combustible absorbent material such as sand, earth, or
vermiculite.[9][10]

e Using non-sparking tools, collect the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[2][10]

4. Decontamination:

e Clean the spill area thoroughly with soap and water.
e Place all contaminated cleaning materials into the hazardous waste container.

First Aid Procedures
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Exposure Route Action

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration (do NOT use mouth-to-

mouth). Seek immediate medical attention.[1][6]

Immediately wash off with soap and plenty of
water while removing all contaminated clothing.
Skin Contact Take the victim to the hospital immediately.[1]

Flush the affected area for at least 15 minutes.

[6]

Rinse thoroughly with plenty of water for at least

Eye Contact 15 minutes and consult a physician immediately.

[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! -
mouth with water and consult a physician

immediately.[1]

Disposal Plan

1. Waste Collection and Storage:

o Collect all 2-Chloroethanol waste, including contaminated materials, in a dedicated,
properly labeled hazardous waste container.[6][10]

e The container must be kept tightly closed and stored in a cool, dry, well-ventilated area away
from sources of ignition.[1][2]

o Store hazardous waste in secondary containment.[6]

2. Disposal Method:

e Disposal must be handled by a licensed hazardous waste disposal service.[10] Do not
attempt to dispose of this chemical down the drain or as regular trash.[11][12]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.[12]

o For small quantities in a research setting, a pre-treatment hydrolysis protocol to convert 2-
chloroethanol to the more biodegradable ethylene glycol may be considered, but only by
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trained personnel and with EHS approval.[10][13]

Procedural Workflow Diagram

Workflow for Safe Handling of 2-Chloroethanol
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Caption: Workflow for the safe handling and emergency response for 2-Chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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